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BG11 medium is a widely utilized, buffered inorganic medium for the cultivation and
maintenance of a diverse range of cyanobacteria and other algae. Its well-defined composition
provides the essential macro- and micronutrients required for photoautotrophic growth. This
guide offers an in-depth overview of the BG11 medium, including its detailed composition,
preparation protocols, and common modifications, tailored for researchers, scientists, and
professionals in drug development and related fields.

Core Composition and Stock Solutions

The preparation of BG11 medium typically involves the use of concentrated stock solutions to
ensure accuracy and consistency. The following tables provide the quantitative data for the
preparation of a 1-liter final volume of BG11 medium.

Table 1: Final Concentration of Components in BG11
Medium
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Component Chemical Formula Final Concentration (g/L)
Sodium Nitrate NaNOs 15
Dipotassium Hydrogen

K2HPO4 0.0314
Phosphate
Magnesium Sulfate

MgSOa4-7H20 0.036
Heptahydrate
Calcium Chloride Dihydrate CaClz:2H20 0.0367
Citric Acid CeHsO7 0.0056
Ferric Ammonium Citrate 0.006
Disodium Magnesium EDTA C10H12N20sNaz2Mg 0.001
Sodium Carbonate Na2COs 0.020
Trace Metal Solution - 1 mL/L

Table 2: Macronutrient Stock Solutions

Concentration (g/L

Volume for 1L of

Stock Solution Compound .
of stock) Medium

1. Sodium Nitrate NaNO:s 150.0 10 mL
2. Dipotassium

K2HPOa4 5.0 8.0 mL
Hydrogen Phosphate
3. Magnesium Sulfate

MgSQOa-7H20 49.4 1.5mL
Heptahydrate
4. Calcium Chloride

. CaCl2-2H20 294 1.2mL

Dihydrate
5. Sodium Carbonate Na2COs 20.0 1.0 mL

Table 3: Iron and Chelator Stock Solutions
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Concentration (g/lL  Volume for 1L of

Stock Solution Compound .
of stock) Medium
6. Ferric Citrate o
] Ferric Citrate 9.0 0.67 mL
Solution
Citric Acid 9.0
7. EDTA Solution Disodium EDTA 10.0 0.1mL

Table 4: BG11 Trace Metal Solution

Concentration (g/L of

Compound Chemical Formula
stock)

Boric Acid HsBOs 2.86
Manganese(ll) Chloride

MnClz-4H20 1.81
Tetrahydrate
Zinc Sulfate Heptahydrate ZnS04-7H20 0.222
Sodium Molybdate Dihydrate NazMo00Oa4-2H20 0.39
Copper(ll) Sulfate

CuS0a4-5H20 0.079
Pentahydrate
Cobalt(Il) Nitrate Hexahydrate Co(NOs3)2:6H20 0.0494

Experimental Protocols
Preparation of Stock Solutions

Macronutrient and Carbonate Stocks: For each stock solution listed in Table 2, dissolve the

specified amount of the chemical in 1 liter of deionized water. Store these solutions in a

refrigerator.

Ferric Citrate Solution: To prepare the iron stock, dissolve 9.0 g of ferric citrate and 9.0 g of

citric acid in 1 liter of deionized water. Autoclave the solution to ensure complete dissolution
and sterilization. Store this solution in a dark bottle in the refrigerator.[1]
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EDTA Solution: Dissolve 10.0 g of disodium EDTA in 1 liter of deionized water to prepare the
chelator stock. Store in the refrigerator.[1]

Trace Metal Solution: To prepare the trace metal stock (Table 4), dissolve each component
sequentially in approximately 800 mL of deionized water, ensuring each salt is fully dissolved
before adding the next. Once all components are dissolved, bring the final volume to 1 liter
with deionized water. Store this solution in the refrigerator.[1]

Preparation of Final BG11 Medium (1 Liter)

Initial Dilution: Begin with approximately 900 mL of deionized water in a 1-liter flask or
beaker.

Addition of Stock Solutions: While stirring, add the specified volumes of each stock solution
(as detailed in Tables 2 and 3) and 1 mL of the BG11 Trace Metal Solution (Table 4) to the
deionized water. It is crucial to add the components in the specified order to prevent
precipitation.[2][3]

Final Volume Adjustment: Adjust the final volume to 1 liter with deionized water.

pH Adjustment: Check the pH of the medium and, if necessary, adjust it to approximately 7.4
using 1 M NaOH or HCL.[1]

Sterilization: Cover the flask and sterilize the medium by autoclaving at 121°C (15 psi) for 20
minutes.[1]

Post-Autoclave Handling: After autoclaving, the pH may become more alkaline due to the
removal of carbon dioxide. It is advisable to allow the medium to cool and equilibrate for
about 24 hours before inoculation to allow for gaseous equilibrium.[2]

Preparation of BG11 Agar Plates

For solid medium, prepare the BG11 liquid medium at double the final concentration in 500 mL

of deionized water. In a separate flask, dissolve 15 g of agar in 500 mL of deionized water.

Autoclave both solutions separately. Allow both solutions to cool to 45-50°C in a water bath.

Aseptically combine the two solutions, mix well, and pour into sterile petri dishes.
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Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing the BG11 medium.
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Caption: Workflow for the preparation of BG11 medium from stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://utex.org/products/bg-11-medium
https://web.biosci.utexas.edu/utex/Media%20PDF/bg-11-medium.pdf
https://www.benchchem.com/product/b15580790/docs#bg11-medium-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15580790/docs#bg11-medium-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15580790/docs#bg11-medium-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15580790/docs#bg11-medium-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15580790?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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